Cas no 260968-03-4 (1,3,5-Tris(tert-butylthio)benzene)

• Product Name: 1,3,5-Tris(tert-butylthio)benzene
• CAS No: 260968-03-4
• MF: C₁₈H₃₀S₃
• MW: 342.625801563263
• MDL: MFCD08276430
• CID: 852029
• PubChem ID: 87557932
• Update Time: 2025-04-19

1,3,5-Tris(tert-butylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(tert-butylthio)benzene
• 1,3,5-tris(tert-butylsulfanyl)benzene
• Benzene, 1,3,5-tris[(1,1-dimethylethyl)thio]-
• AS-66597
• CS-0450197
• MFCD08276430
• Benzene,1,3,5-tris[(1,1-dimethylethyl)thio]-
• T72184
• DTXSID10626972
• T2216
• J-016252
• 1,3,5-Tris-tert-butylsulfanyl-benzene
• 260968-03-4
• ZIHOGUOAVUUMKB-UHFFFAOYSA-N
• AKOS025295013
• SCHEMBL7105716

• MDL： MFCD08276430
• Inchi： 1S/C18H30S3/c1-16(2,3)19-13-10-14(20-17(4,5)6)12-15(11-13)21-18(7,8)9/h10-12H,1-9H3
• InChI Key： ZIHOGUOAVUUMKB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)SC(C)(C)C)SC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 342.15100
• Monoisotopic Mass: 342.15096448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 75.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 413.7±40.0 °C at 760 mmHg
• Flash Point: 189.3±24.4 °C
• PSA: 75.90000
• LogP: 7.35840
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,3,5-Tris(tert-butylthio)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better